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Compound of Interest

Compound Name: DP-C-4

Cat. No.: B8199067 Get Quote

Following a comprehensive search of scientific literature and public databases, it has been

determined that the term "DP-C-4" is ambiguous and does not correspond to a specific, publicly

documented chemical entity or research compound within the fields of drug development,

molecular biology, or pharmacology. The search results for "DP-C-4" and related terms have

yielded multiple, disparate interpretations across various scientific and technical domains, none

of which align with the user's request for an in-depth technical guide on a specific molecular

core.

The term "DP-C-4" has appeared in several unrelated contexts:

Prostanoid Receptors and Leukotriene C4 Synthesis: In immunology and pharmacology,

"DP" is a designation for prostaglandin D2 receptors (e.g., DP1, DP2), which are involved in

signaling pathways that can influence the synthesis of leukotriene C4 (LTC4). However, "DP-
C-4" is not used as an identifier for any specific compound in this context.

Computational Chemistry (DP4 and DP4+): In the field of natural product chemistry, "DP4"

and "DP4+" refer to a statistical method used for the computational elucidation of chemical

structures based on nuclear magnetic resonance (NMR) data. This is a software-based

methodology, not a physical compound.

Developmental Psychology (DP-4): The "Developmental Profile 4" (DP-4) is a standardized

assessment tool used to evaluate the development of children. This is entirely unrelated to

the user's request for information on a chemical entity.
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Other Unrelated Fields: The terms "DP" and "C4" also appear independently or together in

contexts such as C4 carbon fixation in plants, the plastic explosive C-4, dual-phase (DP)

steel, and dynamic programming (DP) in computer science.

Due to the lack of a defined molecular structure, biological target, or mechanism of action

associated with a compound specifically named "DP-C-4," it is not possible to fulfill the core

requirements of the user's request. Specifically, the creation of the following is unachievable:

Quantitative Data Tables: Without a specific molecule, there is no experimental data to

summarize.

Detailed Experimental Protocols: No published experiments are associated with a non-

existent or ambiguously named compound.

Signaling Pathway and Workflow Diagrams: The absence of a known biological function or

experimental procedure for "DP-C-4" precludes the creation of any relevant diagrams.

To proceed with this request, a more specific identifier for the molecule of interest is required.

This could include:

A formal chemical name (e.g., IUPAC name).

A known synonym or alternative designation.

A CAS (Chemical Abstracts Service) registry number.

A reference to a specific scientific publication, patent, or technical datasheet where "DP-C-4"

is described as a chemical entity.

Without such clarification, the generation of an accurate and scientifically valid technical guide

on "DP-C-4" is not possible.

To cite this document: BenchChem. [Unable to Proceed: Ambiguity of "DP-C-4" Prevents
Generation of Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8199067#structural-and-functional-characteristics-of-
dp-c-4]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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